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Compound of Interest

Compound Name: 4-Methoxy-2,6-dimethylpyrimidine

Cat. No.: B082843

Abstract

This technical guide provides an in-depth analysis of 4-Methoxy-2,6-dimethylpyrimidine, a
heterocyclic compound of significant interest in medicinal chemistry and materials science. We
will explore its molecular structure, physicochemical properties, synthesis, and spectroscopic
characterization. Furthermore, this guide will delve into the reactivity of the pyrimidine core,
influenced by its substituent groups, and discuss its current and potential applications in drug
development. This document is intended for researchers, scientists, and drug development
professionals seeking a comprehensive understanding of this versatile chemical scaffold.

Introduction and Significance

Pyrimidines are a class of heterocyclic aromatic compounds that form the backbone of nucleic
acids, a fundamental component of all life.[1] Their derivatives are known to possess a wide
spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties.[2]
[3] 4-Methoxy-2,6-dimethylpyrimidine (CAS No. 14001-62-8) is a substituted pyrimidine that
serves as a key building block in the synthesis of more complex, biologically active molecules.
[4] The presence of two methyl groups and a methoxy group on the pyrimidine ring significantly
influences its electronic properties and reactivity, making it a valuable intermediate for creating
diverse molecular libraries for drug discovery.[5][6]

Physicochemical and Structural Properties
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The molecular structure of 4-Methoxy-2,6-dimethylpyrimidine is characterized by a central
pyrimidine ring with methyl groups at positions 2 and 6, and a methoxy group at position 4. This
arrangement of electron-donating groups affects the electron density of the ring and its
reactivity in chemical transformations.

Table 1: Physicochemical Properties of 4-Methoxy-2,6-dimethylpyrimidine

Property Value Source
Molecular Formula C7H10N20 [4]
Molecular Weight 138.17 g/mol [4]

4-methoxy-2,6-
IUPAC Name ) o [4]
dimethylpyrimidine

CAS Number 14001-62-8 [4]
Boiling Point Not available [7]
Melting Point Not available [7]
Density Not available [7]

Synthesis and Purification

While a specific, detailed synthesis protocol for 4-Methoxy-2,6-dimethylpyrimidine is not
readily available in the provided search results, a general understanding of pyrimidine
synthesis can be applied. The synthesis of substituted pyrimidines often involves the
condensation of a 3-dicarbonyl compound (or its equivalent) with an amidine or a similar
nitrogen-containing compound. For 4-Methoxy-2,6-dimethylpyrimidine, a plausible synthetic
route would involve the reaction of acetylacetone (2,4-pentanedione) with O-methylisourea.

3.1. Generalized Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of substituted
pyrimidines, which can be adapted for 4-Methoxy-2,6-dimethylpyrimidine.
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Caption: Conceptual workflow for the synthesis of 4-Methoxy-2,6-dimethylpyrimidine.

3.2. Rationale for Method Selection

o Condensation Reaction: This is a classic and efficient method for forming the pyrimidine ring.
The choice of base catalyst (e.g., sodium ethoxide) is crucial for deprotonating the diketone
and initiating the reaction.

o Purification: Column chromatography is often employed to separate the desired product from
unreacted starting materials and byproducts. Recrystallization can be used as an alternative
or subsequent step to obtain a highly pure product.

Spectroscopic Characterization
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The confirmation of the molecular structure of 4-Methoxy-2,6-dimethylpyrimidine relies on a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

4.1. Expected Spectroscopic Data

'H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl
protons, the methoxy protons, and the aromatic proton on the pyrimidine ring. The chemical
shifts and splitting patterns provide information about the connectivity of the atoms.

13C NMR: The carbon NMR spectrum will reveal the number of unique carbon environments
in the molecule, including the carbons of the pyrimidine ring, the methyl groups, and the
methoxy group.

FT-IR: The infrared spectrum will exhibit characteristic absorption bands corresponding to
the functional groups present, such as C-H stretches from the methyl and methoxy groups,
C=N and C=C stretching vibrations from the aromatic ring, and C-O stretching from the
methoxy group.[8]

Mass Spectrometry: MS analysis will determine the molecular weight of the compound and
provide information about its fragmentation pattern, which can further aid in structural
elucidation.

4.2. Protocol for Spectroscopic Analysis

Sample Preparation: Dissolve a small amount of the purified compound in a suitable
deuterated solvent (e.g., CDCIs) for NMR analysis.[9] For IR analysis, the sample can be
prepared as a KBr pellet or analyzed as a thin film.[9] For MS, the sample is typically
dissolved in a volatile solvent.

Data Acquisition: Record the spectra using standard parameters on the respective
spectrometers.[3][9]

Data Interpretation: Analyze the obtained spectra to confirm the presence of the expected
functional groups and the overall molecular structure.[10][11][12]

Reactivity and Mechanistic Insights
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The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative

nitrogen atoms, making it generally susceptible to nucleophilic attack and resistant to

electrophilic substitution.[5][13] However, the substituents on the ring play a critical role in

modulating this reactivity.

Electron-Donating Groups: The two methyl groups and the methoxy group at positions 2, 6,
and 4, respectively, are electron-donating. They increase the electron density of the
pyrimidine ring, which can influence its reactivity in various chemical transformations.

Nucleophilic Aromatic Substitution (SNAr): Leaving groups at the C2, C4, and C6 positions of
pyrimidines are susceptible to displacement by nucleophiles.[13] While 4-Methoxy-2,6-
dimethylpyrimidine does not have a typical leaving group, understanding this reactivity is
crucial when designing further synthetic modifications.

Applications in Drug Discovery and Development

The pyrimidine scaffold is a "privileged structure" in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates.[6][14] While specific applications of 4-

Methoxy-2,6-dimethylpyrimidine are not extensively detailed in the provided search results,

its structural motifs are found in compounds with significant biological activity.

Kinase Inhibitors: The diaminopyrimidine core, which is structurally related, is a critical
component in a novel class of potent and selective cyclin-dependent kinase (CDK) inhibitors
with antitumor activity.[15] The substitution pattern on the pyrimidine ring is key to achieving
selectivity and potency.

Antiprotozoal and Antimicrobial Agents: Derivatives of 2-aminopyrimidines have shown
promise in the development of drugs against protozoal infections and various microbial
strains.[6][14]

Herbicide Synthesis: Structurally similar compounds, such as 2-amino-4,6-
dimethoxypyrimidine, are crucial intermediates in the synthesis of sulfonylurea herbicides.
[16][17]

6.1. Drug Discovery Workflow
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The following diagram outlines a typical workflow for utilizing a scaffold like 4-Methoxy-2,6-
dimethylpyrimidine in a drug discovery program.

4-Methoxy-2,6-dimethylpyrimidine
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High-Throughput Screening
(HTS)

Hit Identification

Preclinical Candidate

Click to download full resolution via product page

Caption: A generalized drug discovery workflow starting from a chemical scaffold.

Conclusion

4-Methoxy-2,6-dimethylpyrimidine is a valuable heterocyclic compound with significant
potential as a building block in the synthesis of novel therapeutic agents and functional
materials. Its unique substitution pattern provides a versatile platform for chemical modification,
enabling the exploration of a broad chemical space in drug discovery programs. A thorough
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understanding of its synthesis, spectroscopic properties, and reactivity is essential for
researchers aiming to leverage this scaffold in their scientific endeavors. Further research into
the biological activities of its derivatives is warranted and could lead to the development of new
and effective pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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